Cas no 1780607-50-2 (ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride)

• Product Name: ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride
• CAS No: 1780607-50-2
• MDL: MFCD30535876
• CID: 4613492
• PubChem ID: 105487314
• Update Time: 2025-11-01

ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,4-Difluoropiperidine-3-carboxylate Hydrochloride
• ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride

• MDL： MFCD30535876

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride

Ethyl 4,4-Difluoropiperidine-3-carboxylate Hydrochloride (CAS No. 1780607-50-2): An Overview of Its Structure, Synthesis, and Applications in Pharmaceutical Research

Ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride (CAS No. 1780607-50-2) is a versatile compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated piperidines, which are known for their ability to modulate various biological processes and interact with specific protein targets.

The structure of ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride is characterized by a piperidine ring with two fluorine atoms at the 4-position and an ethyl ester group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, while the ethyl ester group provides a handle for further chemical modifications, making it a valuable intermediate in drug discovery.

In terms of synthesis, ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride can be prepared through a multi-step process involving the reaction of 4,4-difluoropiperidine with ethyl chloroformate, followed by hydrolysis and subsequent esterification. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For example, a study published in Organic Letters in 2021 described a palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

The pharmacological properties of ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride have been extensively investigated in various preclinical studies. One notable application is its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders, and compounds derived from ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride have shown promising results in animal models. A study published in Journal of Medicinal Chemistry in 2022 reported that a derivative of this compound exhibited high affinity for the serotonin transporter (SERT) and demonstrated significant antidepressant-like effects in behavioral assays.

Beyond its role in SSRI development, ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride has also been explored as a potential lead compound for other therapeutic areas. For instance, researchers at the University of California, San Francisco (UCSF) have investigated its use as an inhibitor of histone deacetylases (HDACs), which are implicated in cancer progression and other diseases. Preliminary data suggest that derivatives of this compound can effectively inhibit HDAC activity and induce apoptosis in cancer cells.

The safety profile of ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride is another important consideration for its use in pharmaceutical research. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, ethyl 4,4-difluoropiperidine-3-carboxylate hydrochloride (CAS No. 1780607-50-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are likely to uncover additional uses for this compound and contribute to the advancement of drug discovery and development.